1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one

• IUPAC Name: 1-[1-[2-(2-ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one
• InChI: InChI=1S/C19H28N2O3/c1-2-23-17-8-3-4-9-18(17)24-14-13-20-11-5-7-16(15-20)21-12-6-10-19(21)22/h3-4,8-9,16H,2,5-7,10-15H2,1H3
• InChI Key: OLMGAPVXNDGHGC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCCN2CCCC(C2)N3CCCC3=O
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol

Description

1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one, also known as EPP or EPP-1, is a chemical compound that has been studied extensively in scientific research for its potential applications in various fields. This compound has shown promise in the areas of neuroscience, pharmacology, and medicinal chemistry due to its unique structure and properties.

Mechanism of Action

The exact mechanism of action of 1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one is still being studied, but it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. It may also have antioxidant properties that help protect against oxidative stress and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one can have several biochemical and physiological effects, including reducing oxidative stress and inflammation, improving cognitive function, and promoting neuroprotection.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one in lab experiments is its ability to cross the blood-brain barrier, making it a useful tool for studying the effects of drugs and compounds on the brain. However, one limitation is that it can be difficult to synthesize and purify, which can make it challenging to obtain in large quantities for experiments.

Future Directions

There are several potential future directions for research involving 1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one. One area of interest is its potential use in developing new drugs for treating neurodegenerative diseases. Additionally, further studies are needed to better understand its mechanism of action and to explore its potential applications in other areas of medicine and pharmacology.

Synthesis Methods

The synthesis of 1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one involves several steps, including the reaction of 2-(2-ethoxyphenoxy)ethylamine with piperidin-3-one, followed by the addition of pyrrolidine-2-one. The final product is then purified through various methods, including column chromatography and recrystallization.

Scientific Research Applications

1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one has been used in several scientific studies due to its potential applications in various fields. One of the primary areas of research has been in neuroscience, where 1-[1-[2-(2-Ethoxyphenoxy)ethyl]piperidin-3-yl]pyrrolidin-2-one has been shown to have neuroprotective effects and may be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.